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Compound of Interest

Compound Name: Ethyl 2-bromoisobutyrate

Cat. No.: B052115 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of Ethyl 2-bromoisobutyrate, a common reagent in organic synthesis.

Adherence to these protocols is critical for ensuring a safe laboratory environment and

preventing accidental exposure.

Ethyl 2-bromoisobutyrate is a flammable liquid and vapor that can cause serious eye

damage and skin sensitization, and is a suspected mutagen.[1][2] Understanding and

mitigating these risks through proper personal protective equipment (PPE), handling

procedures, and disposal methods is non-negotiable.

Essential Safety and Handling Data
A summary of the key safety and physical properties of Ethyl 2-bromoisobutyrate is provided

in the table below for quick reference.
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Parameter Value Source

CAS Number 600-00-0 [1]

Molecular Formula C₆H₁₁BrO₂ [2]

Molecular Weight 195.06 g/mol [2]

Appearance Colorless to light yellow liquid

Boiling Point 162-164 °C (324-327 °F)

Flash Point 56 °C (133 °F)

Hazards

Flammable liquid and vapor,

Causes serious eye damage,

May cause an allergic skin

reaction, May cause genetic

defects.[1][2]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE are the first line of defense against chemical exposure.

The following PPE is mandatory when handling Ethyl 2-bromoisobutyrate:

Eye and Face Protection: Always wear tightly fitting safety goggles and a face shield to

protect against splashes.[1]

Skin Protection: Chemical-resistant gloves are required. While specific breakthrough times

for Ethyl 2-bromoisobutyrate are not readily available, Butyl rubber or Viton gloves are

recommended based on their high resistance to a broad range of chemicals, including

halogenated compounds. Nitrile gloves may offer limited protection for incidental contact but

should be changed immediately upon any splash.[3][4][5] A flame-retardant lab coat and

closed-toe shoes are also required.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood to minimize

inhalation of vapors. If a fume hood is not available or if there is a potential for exposure to

exceed occupational exposure limits (note: specific OELs for Ethyl 2-bromoisobutyrate
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have not been established by OSHA or NIOSH), a NIOSH-approved respirator with an

organic vapor cartridge is necessary.[6]

Operational and Disposal Plans: A Step-by-Step
Guide
A systematic approach to handling and disposal is crucial for minimizing risks.

Handling and Storage:
Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[1] Read the Safety Data Sheet (SDS) thoroughly.

Grounding: To prevent static discharge, which can ignite flammable vapors, all containers

and equipment used for transferring Ethyl 2-bromoisobutyrate should be grounded and

bonded.[1]

Ventilation: All work with Ethyl 2-bromoisobutyrate must be performed in a certified

chemical fume hood.[1]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[1] The container should be kept tightly closed.

Spill Management:
Evacuation: In the event of a spill, immediately evacuate the area.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, absorb the chemical with an inert material such as vermiculite,

dry sand, or earth. Do not use combustible materials like sawdust.

Cleanup: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.
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Waste Disposal:
Containerization: Collect all waste containing Ethyl 2-bromoisobutyrate in a clearly labeled,

sealed, and compatible container.

Professional Disposal: Arrange for the disposal of chemical waste through a licensed and

certified hazardous waste disposal company.[7] Do not pour Ethyl 2-bromoisobutyrate
down the drain or dispose of it with regular trash.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Ethyl 2-
bromoisobutyrate, from preparation to disposal.
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Safe Handling Workflow for Ethyl 2-bromoisobutyrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

